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Compound of Interest

Compound Name: 1-Phenylpent-3-en-1-one

Cat. No.: B15440625 Get Quote

This technical guide provides a comprehensive overview of 1-phenylpent-1-en-3-one, a

member of the chalcone family of compounds. It is intended for researchers, scientists, and

professionals in the field of drug development and organic chemistry. This document details the

compound's nomenclature, physicochemical properties, a representative synthetic protocol,

and its potential biological significance, particularly in inducing apoptosis.

Nomenclature and Identification
The compound of interest is scientifically recognized as 1-phenylpent-1-en-3-one. While the

name "1-phenylpent-3-en-1-one" is sometimes encountered, the former is the systematically

correct IUPAC name, indicating the positions of the phenyl group and the double bond relative

to the ketone.

Synonyms: A variety of synonyms are used to refer to this compound in literature and chemical

databases. These include:

Ethyl styryl ketone[1][2]

Styryl ethyl ketone[1][2]

Benzylidenemethyl ethyl ketone[2]

Ethyl 2-phenylvinyl ketone[1][2]

(E)-1-Phenylpent-1-en-3-one[3]
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Physicochemical Properties
The key physicochemical properties of 1-phenylpent-1-en-3-one are summarized in the table

below. These properties are crucial for its handling, characterization, and application in

experimental settings.

Property Value Source(s)

Molecular Formula C₁₁H₁₂O [1]

Molecular Weight 160.21 g/mol [1]

CAS Number 3152-68-9 [1][2]

Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Density Data not available

XLogP3 2.5 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Synthesis of 1-Phenylpent-1-en-3-one
A common and effective method for the synthesis of 1-phenylpent-1-en-3-one is the Claisen-

Schmidt condensation, a type of crossed aldol condensation. This reaction involves the base-

catalyzed condensation of an aromatic aldehyde (benzaldehyde) with a ketone (2-pentanone).

Experimental Protocol: Claisen-Schmidt Condensation
This protocol describes a general procedure for the synthesis of 1-phenylpent-1-en-3-one.

Materials:

Benzaldehyde
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2-Pentanone

Sodium hydroxide (NaOH)

Ethanol

Water

Dichloromethane (or other suitable extraction solvent)

Anhydrous magnesium sulfate (or other suitable drying agent)

Standard laboratory glassware (round-bottom flask, condenser, separatory funnel, etc.)

Stirring apparatus

Cooling bath (ice-water)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve sodium

hydroxide in water, then add ethanol to create the basic catalyst solution. Cool the solution in

an ice-water bath.

Addition of Ketone: While maintaining the cool temperature and stirring, slowly add 2-

pentanone to the flask.

Addition of Aldehyde: After the addition of the ketone, slowly add benzaldehyde to the

reaction mixture.

Reaction: Allow the reaction to stir at room temperature. The progress of the reaction can be

monitored by Thin Layer Chromatography (TLC).

Workup: Once the reaction is complete, neutralize the mixture with a dilute acid (e.g., HCl).

Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable

organic solvent like dichloromethane.
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Washing: Wash the organic layer with water and then with brine.

Drying and Evaporation: Dry the organic layer over an anhydrous drying agent (e.g.,

MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by column chromatography or recrystallization

to yield pure 1-phenylpent-1-en-3-one.

Synthesis Workflow
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Synthesis workflow for 1-phenylpent-1-en-3-one.

Biological Activity and Signaling Pathways
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1-Phenylpent-1-en-3-one belongs to the chalcone class of compounds, which are precursors to

flavonoids in plants and are known for a wide spectrum of biological activities.[4] Many

chalcones have been shown to possess antiproliferative and anticancer properties by inducing

apoptosis (programmed cell death).[4]

Induction of Apoptosis via the Intrinsic Pathway
Research on various chalcones has demonstrated their ability to trigger apoptosis through the

intrinsic, or mitochondrial, pathway in cancer cells.[5] This pathway is initiated by cellular stress

and culminates in the activation of a cascade of enzymes called caspases, which execute the

dismantling of the cell.

The proposed mechanism involves the following key steps:

Cellular Stress: The chalcone induces stress within the cancer cell, potentially through the

generation of Reactive Oxygen Species (ROS).[5]

Modulation of Bcl-2 Family Proteins: This leads to an upregulation of pro-apoptotic proteins

like Bax and a downregulation of anti-apoptotic proteins such as Bcl-2.

Mitochondrial Outer Membrane Permeabilization (MOMP): The altered balance of Bcl-2

family proteins leads to the formation of pores in the mitochondrial outer membrane.

Cytochrome c Release: Cytochrome c is released from the mitochondrial intermembrane

space into the cytosol.

Apoptosome Formation: In the cytosol, cytochrome c binds to Apaf-1, which then

oligomerizes to form the apoptosome.

Caspase Activation: The apoptosome recruits and activates pro-caspase-9, which in turn

activates the executioner caspase, caspase-3.

Execution of Apoptosis: Activated caspase-3 cleaves a multitude of cellular substrates,

leading to the characteristic morphological and biochemical hallmarks of apoptosis.

Signaling Pathway Diagram
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Intrinsic apoptosis pathway induced by chalcones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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